Cas no 1479707-48-6 (4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline)

• Product Name: 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline
• CAS No: 1479707-48-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5576998
• Update Time: 2025-06-20

4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(methoxymethyl)-1-pyrrolidinyl]-
• 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline

• Inchi： 1S/C12H18N2O/c1-15-9-10-6-7-14(8-10)12-4-2-11(13)3-5-12/h2-5,10H,6-9,13H2,1H3
• InChI Key： BJLWLLZLQIWKOI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2CCC(COC)C2)C=C1

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 360.9±17.0 °C(Predicted)
• pka: 5.69±0.10(Predicted)

Additional information on 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline

Introduction to 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline (CAS No. 1479707-48-6)

4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline, identified by its CAS number 1479707-48-6, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline incorporates a benzene ring linked to a pyrrolidine ring substituted with a methoxymethyl group, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline involves multi-step organic transformations, typically starting from commercially available precursors. The introduction of the methoxymethyl group at the 3-position of the pyrrolidine ring is a critical step, often achieved through nucleophilic substitution or alkylation reactions. The choice of reagents and reaction conditions is meticulously optimized to ensure high yield and purity, as these factors directly influence the subsequent biological testing and pharmacological evaluation.

In recent years, pyrrolidine derivatives have been extensively studied for their potential in modulating various biological pathways. The presence of the aromatic aniline moiety in 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline enhances its interaction with biological targets, making it a promising candidate for drug discovery. Specifically, this compound has shown promise in preclinical studies as a potential scaffold for developing treatments against neurological disorders, including Alzheimer's disease and Parkinson's disease. The methoxymethyl group contributes to the compound's solubility and bioavailability, which are crucial parameters for pharmaceutical efficacy.

The pharmacological profile of 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline has been explored in several in vitro and in vivo models. Research indicates that this compound exhibits inhibitory activity against certain enzymes implicated in neurodegenerative diseases. For instance, studies have demonstrated its ability to modulate acetylcholinesterase activity, a key enzyme involved in the pathogenesis of Alzheimer's disease. Additionally, preliminary data suggest that 4-[3-(methoxymethyl)pyrrolidin-1-yl]aniline may interact with other targets relevant to neuroprotection and inflammation, further enhancing its therapeutic potential.

The structural flexibility of 4-[3-(methoxymethyl strong>)pyrrolidin-1-yl]aniline allows for further derivatization, enabling the exploration of novel analogs with enhanced pharmacological properties. Medicinal chemists have employed various strategies, such as structure-activity relationship (SAR) studies, to optimize this scaffold for improved potency and selectivity. These efforts have led to the identification of several derivatives with promising characteristics for clinical development.

The synthetic accessibility of 4-[3-(< strong >methoxymethyl strong >)< strong >pyrrolidin -1 -yl strong >]aniline is another noteworthy aspect. The availability of reliable synthetic routes ensures that researchers can efficiently produce sufficient quantities for comprehensive biological testing. This accessibility is particularly important in academic and industrial settings where large-scale screening programs are conducted to identify lead compounds for further development.

In conclusion, 4-[3-(< strong >methoxymethyl strong >)< strong >pyrrolidin -1 -yl strong >]aniline (CAS No. < strong >1479707 -48 -6 strong >) represents a valuable compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for developing novel therapeutics. As research in this field progresses, further insights into its mechanism of action and therapeutic potential are expected to emerge, paving the way for new treatments against various diseases.